Cas no 1803603-75-9 (methyl 2-(trifluoromethyl)-1,3-oxazole-5-carboxylate)

• Product Name: methyl 2-(trifluoromethyl)-1,3-oxazole-5-carboxylate
• CAS No: 1803603-75-9
• MF: C₆H₄F₃NO₃
• MW: 195.09607219696
• MDL: MFCD28348286
• CID: 4617580
• PubChem ID: 112756546
• Update Time: 2025-10-28

methyl 2-(trifluoromethyl)-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(trifluoromethyl)-1,3-oxazole-5-carboxylate

• MDL： MFCD28348286
• Inchi： 1S/C6H4F3NO3/c1-12-4(11)3-2-10-5(13-3)6(7,8)9/h2H,1H3
• InChI Key： MABXXVJGKJMSSA-UHFFFAOYSA-N
• SMILES： O1C(C(OC)=O)=CN=C1C(F)(F)F

methyl 2-(trifluoromethyl)-1,3-oxazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles

Additional information on methyl 2-(trifluoromethyl)-1,3-oxazole-5-carboxylate

Methyl 2-(Trifluoromethyl)-1,3-Oxazole-5-Carboxylate: A Comprehensive Overview

Methyl 2-(trifluoromethyl)-1,3-oxazole-5-carboxylate, also known by its CAS number 1803603-75-9, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of oxazole derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The structure of methyl 2-(trifluoromethyl)-1,3-oxazole-5-carboxylate features a trifluoromethyl group attached to the oxazole ring, along with a methyl ester group at the 5-position. These functional groups contribute to its reactivity and versatility in chemical reactions.

Recent studies have highlighted the importance of oxazole derivatives like methyl 2-(trifluoromethyl)-1,3-oxazole-5-carboxylate in drug discovery. The trifluoromethyl group is known for its electron-withdrawing properties, which can enhance the bioavailability and stability of pharmaceutical compounds. In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits promising activity against certain enzymes involved in neurodegenerative diseases. This finding has sparked interest in exploring its potential as a lead compound for developing new therapeutic agents.

Beyond pharmaceutical applications, methyl 2-(trifluoromethyl)-1,3-oxazole-5-carboxylate has also found relevance in materials science. Its ability to form stable covalent bonds makes it an attractive candidate for use in polymer synthesis. A recent paper in Advanced Materials reported that incorporating this compound into polymer networks significantly improves their mechanical properties and thermal stability. This opens up possibilities for its use in high-performance materials for aerospace and electronics industries.

In the agricultural sector, methyl 2-(trifluoromethyl)-1,3-oxazole-5-carboxylate has shown potential as a component in agrochemical formulations. Its ability to act as a stabilizing agent in pesticides has been explored in several studies. For instance, research published in Pest Management Science indicated that this compound can enhance the efficacy and reduce the environmental impact of certain pesticides by improving their degradation rates under specific conditions.

The synthesis of methyl 2-(trifluoromethyl)-1,3-oxazole-5-carboxylate typically involves multi-step organic reactions, often utilizing fluorination techniques to introduce the trifluoromethyl group. Recent advancements in fluorination methods have made the synthesis of this compound more efficient and cost-effective. For example, the use of microwave-assisted fluorination has been reported to significantly reduce reaction times while maintaining high yields.

From an environmental perspective, understanding the fate and behavior of methyl 2-(trifluoromethyl)-1,3-oxazole-5-carboxylate in natural systems is crucial. Studies conducted by environmental chemists have shown that this compound undergoes rapid degradation under sunlight exposure, minimizing its persistence in aquatic environments. This characteristic is particularly important for ensuring its safe use in agricultural and industrial applications.

In conclusion, methyl 2-(trifluoromethyl)-1,3-oxazole-5-carboxylate (CAS No: 1803603-75-9) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and agrochemical development. As research continues to uncover new potentials for this compound, its role in advancing technological and medical innovations is expected to grow significantly.